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Compound of Interest

Compound Name: 3-Formyilcrotyl acetate

Cat. No.: B077990

Application Notes and Protocols for 3-Formyicrotyl
Acetate

For Researchers, Scientists, and Drug Development Professionals
Introduction

3-Formylcrotyl acetate (CAS No. 14918-80-0) is a bifunctional organic compound featuring
both an aldehyde and an ester functional group.[1] Its unique structure makes it a valuable
intermediate in organic synthesis, particularly in the production of complex molecules and for
research and development purposes.[1] This document provides detailed guidance on the safe
handling, storage, and disposal of 3-Formylcrotyl acetate in a laboratory setting, along with
emergency procedures. Given that the toxicological properties of this material have not been
thoroughly investigated, a cautious approach is paramount.[2]

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Formylcrotyl acetate is provided
below. This information is crucial for safe handling and for predicting its behavior under various
experimental conditions.
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Property Value Source

CAS Number 14918-80-0 [1]I3]

Molecular Formula C7H1003 [1][4]

Molecular Weight 142.15 g/mol [11[3114]

E)-3-methyl-4-oxobut-2-enyl

IUPAC Name ® d 4 [11[3]
acetate
(E)-3-formylbut-2-enyl acetate,

Synonyms [1]
4-acetoxy-2-methyl-2-butenal

Boiling Point 150 °C at 20 hPa

Density 0.865 g/mL at 25 °C

Appearance Liquid [5]

Hazard Identification and Safety Precautions

While a comprehensive toxicological profile is not available, 3-Formylcrotyl acetate is

classified as a flammable liquid and is known to cause skin and eye irritation.[2] It may also

cause respiratory irritation.[2]

Hazard Statements:

e H226: Flammable liquid and vapour.[2]

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

e H335: May cause respiratory irritation.[2]

e H413: May cause long lasting harmful effects to aquatic life.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2]
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e P273: Avoid release to the environment.
e P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][6]
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[6]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][6]

o P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3-Formylcrotyl acetate.

PPE Specification

Eye Protection Chemical safety goggles or a face shield.[3]

Compatible chemical-resistant gloves (e.g.,
Hand Protection nitrile).[2][3] Gloves must be inspected prior to

use.[7]

Laboratory coat. Additional protective clothing
Skin and Body Protection may be necessary based on the scale of the

experiment.

Not required unless aerosols are generated.[7]
Respiratory Protection [8] If needed, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[2]

Experimental Protocol: General Handling and Use

This protocol outlines the general steps for safely handling 3-Formylcrotyl acetate in a
laboratory setting.

Materials:

e 3-Formylcrotyl acetate
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Appropriate solvents
Glassware

Magnetic stirrer and stir bar
Fume hood

Personal Protective Equipment (as specified in Section 3)

Procedure:

Preparation: Ensure the fume hood is operational and the sash is at the appropriate height.
Gather all necessary materials and equipment.

Donning PPE: Put on a lab coat, chemical safety goggles, and chemical-resistant gloves.

Dispensing: Carefully measure and dispense the required amount of 3-Formylcrotyl
acetate in the fume hood. Avoid inhalation of vapors.

Reaction Setup: Perform all experimental procedures involving 3-Formylcrotyl acetate
within a certified fume hood.

Storage: Keep the container tightly closed when not in use.[2] Store in a cool, dry, and well-
ventilated area away from heat, sparks, and open flames.[2][6]

Waste Disposal: Dispose of all waste materials containing 3-Formylcrotyl acetate in a
designated, labeled hazardous waste container. Follow all local and institutional regulations
for chemical waste disposal.

Decontamination: Clean the work area thoroughly after use. Wash hands with soap and
water upon completion of the work and before leaving the laboratory.[7]

Diagrams

Diagram 1: Safe Handling Workflow
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Caption: Workflow for the safe handling of 3-Formylcrotyl acetate in the laboratory.

Diagram 2: Emergency Response Protocol
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Caption: Emergency response protocol for spills and personal exposure to 3-Formyicrotyl
acetate.

First-Aid Measures

In the event of exposure, follow these first-aid procedures and seek immediate medical
attention.
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Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation . e I
stopped, give artificial respiration. Seek

immediate medical attention.[2][9]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes.[2] Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[2]
Eye Contact ]

Remove contact lenses if present and easy to

do.[2] Seek immediate medical attention.

Do NOT induce vomiting. Wash out the mouth
) with water. If the person is conscious, give them
Ingestion . : .
two glasses of water to drink. Seek immediate

medical attention.

Fire-Fighting Measures

Suitable Extinguishing Media:

Carbon dioxide (CO2)

Dry chemical powder

Foam

Water spray or mist to cool containers[9]
Unsuitable Extinguishing Media:
» No limitations are given for this substance.

Specific Hazards:
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e Vapors are heavier than air and may travel to a source of ignition and flash back.[9]
o Containers may explode when heated.[9]

o Forms explosive mixtures with air on intense heating.

Protective Equipment:

o Wear a self-contained breathing apparatus (SCBA) and full protective gear.[2]
Accidental Release Measures

Personal Precautions:

o Evacuate the area and eliminate all ignition sources.

o Wear appropriate personal protective equipment (PPE).

¢ Avoid breathing vapors.

Environmental Precautions:

o Prevent the chemical from entering drains, sewers, or waterways.[2]

Methods for Cleaning Up:

o Cover drains.

o Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite).

o Collect the absorbed material and place it in a sealed container for disposal as hazardous
waste.[2]

o Clean the affected area thoroughly.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive risk assessment. Always consult the most recent Safety Data Sheet (SDS)
for 3-Formylcrotyl acetate and follow all applicable institutional and regulatory guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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